Cas no 94944-63-5 (1,3-Dioxolane-4-propanamine,2,2-dimethyl-, (S)- (9CI))

• Product Name: 1,3-Dioxolane-4-propanamine,2,2-dimethyl-, (S)- (9CI)
• CAS No: 94944-63-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 799057
• PubChem ID: 13416687
• Update Time: 2025-04-19

1,3-Dioxolane-4-propanamine,2,2-dimethyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-propanamine,2,2-dimethyl-, (S)- (9CI)
• (S)-4,5-ISOPROPYLIDENE-1-PENTYLAMINE
• MFCD07367288
• AKOS006287471
• (S)-3-(2,2-Dimethyl-[1,3]dioxolan-4-yl)-propylamine
• (S)-3-(2,2-dimethyl-1,3-dioxolan-4-yl)propan-1-amine
• 3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]propan-1-amine
• 1,3-Dioxolane-4-propanamine, 2,2-dimethyl-, (S)-
• 94944-63-5
• DTXSID801237141

• Inchi： 1S/C8H17NO2/c1-8(2)10-6-7(11-8)4-3-5-9/h7H,3-6,9H2,1-2H3/t7-/m0/s1
• InChI Key： GBBSNHIEYJAWAP-ZETCQYMHSA-N
• SMILES： O1C(C)(C)OC[C@@H]1CCCN

Computed Properties

• Exact Mass: 159.12600
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 0.953
• Boiling Point: 211.4°Cat760mmHg
• Flash Point: 86.7°C
• Refractive Index: 1.438
• PSA: 44.48000
• LogP: 1.57710